Cas no 933755-69-2 (4-(1,3,4-Thiadiazol-2-yl)piperidine)

• Product Name: 4-(1,3,4-Thiadiazol-2-yl)piperidine
• CAS No: 933755-69-2
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5842995
• PubChem ID: 57069814
• Update Time: 2025-08-05

4-(1,3,4-Thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-6308890
• 933755-69-2
• SCHEMBL21556723
• 4-(1,3,4-thiadiazol-2-yl)piperidine
• 4-(1,3,4-Thiadiazol-2-yl)piperidine

• Inchi： 1S/C7H11N3S/c1-3-8-4-2-6(1)7-10-9-5-11-7/h5-6,8H,1-4H2
• InChI Key： ZNAMIPAVLMWTRR-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1CCNCC1

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-(1,3,4-Thiadiazol-2-yl)piperidine

4-(1,3,4-Thiadiazol-2-yl)piperidine: A Comprehensive Overview

The compound 4-(1,3,4-thiadiazol-2-yl)piperidine, identified by the CAS number 933755-69-2, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a 1,3,4-thiadiazole ring fused at the fourth position. The combination of these structural elements imparts distinctive electronic and steric properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The thiadiazole ring is known for its ability to act as a bioisostere of sulfur-containing groups, enhancing the compound's pharmacokinetic properties. In the case of 4-(1,3,4-thiadiazol-2-yl)piperidine, this structural feature has been leveraged to explore its potential as a lead compound in medicinal chemistry.

The synthesis of 4-(1,3,4-thiadiazol-2-yl)piperidine involves a multi-step process that typically begins with the preparation of the thiadiazole ring followed by its coupling with piperidine derivatives. Researchers have optimized these methods to improve yield and purity, employing techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing.

In terms of applications, 4-(1,3,4-thiadiazol-2-yl)piperidine has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, its ability to modulate ion channels has positioned it as a candidate for treating neurological disorders such as epilepsy and chronic pain.

The latest research on this compound has also explored its use in materials science. Due to its unique electronic properties, 4-(1,3,4-thiadiazol-2-yl)piperidine has been investigated as a component in organic semiconductors and optoelectronic devices. Its ability to form stable charge transfer complexes makes it a potential candidate for applications in flexible electronics and photovoltaic technologies.

In conclusion, 4-(1,3,4-thiadiazol-2-yl)piperidine, with its CAS number 933755-69-2, represents a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research efforts aimed at harnessing its full potential in drug development and materials science.